Cas no 2034444-42-1 (2-(2-methoxyphenoxy)-N-[(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl]acetamide)

• Product Name: 2-(2-methoxyphenoxy)-N-[(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl]acetamide
• CAS No: 2034444-42-1
• MF: C₁₉H₂₃N₃O₄
• MW: 357.4036
• CID: 5354024
• Update Time: 2025-08-05

2-(2-methoxyphenoxy)-N-[(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl]acetamide Chemical and Physical Properties

Names and Identifiers

• WWHLYBGDHKREQL-SHTZXODSSA-N
• 2-(2-methoxyphenoxy)-N-((1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl)acetamide
• 2-(2-methoxyphenoxy)-N-(4-pyrimidin-2-yloxycyclohexyl)acetamide
• 2-(2-methoxyphenoxy)-N-[(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl]acetamide

• Inchi： 1S/C19H23N3O4/c1-24-16-5-2-3-6-17(16)25-13-18(23)22-14-7-9-15(10-8-14)26-19-20-11-4-12-21-19/h2-6,11-12,14-15H,7-10,13H2,1H3,(H,22,23)
• InChI Key： WWHLYBGDHKREQL-UHFFFAOYSA-N
• SMILES： O(C1N=C([H])C([H])=C([H])N=1)C1([H])C([H])([H])C([H])([H])C([H])(C([H])([H])C1([H])[H])N([H])C(C([H])([H])OC1=C([H])C([H])=C([H])C([H])=C1OC([H])([H])[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 423
• XLogP3: 2.8
• Topological Polar Surface Area: 82.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-(2-methoxyphenoxy)-N-[(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl]acetamide

Introduction to 2-(2-Methoxyphenoxy)-N-[(1r,4r)-4-(Pyrimidin-2-yloxy)Cyclohexyl]acetamide (CAS No. 2034444-42-1)

2-(2-Methoxyphenoxy)-N-[(1r,4r)-4-(Pyrimidin-2-yloxy)cyclohexyl]acetamide (CAS No. 2034444-42-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to a class of molecules known for their unique structural features and biological activities, making it a subject of extensive research in recent years.

The molecular structure of 2-(2-methoxyphenoxy)-N-[(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl]acetamide is characterized by the presence of a methoxyphenyl group, a pyrimidine moiety, and a cyclohexyl ring. These functional groups contribute to the compound's pharmacological properties, including its ability to interact with specific biological targets. The cyclohexyl ring, in particular, provides conformational flexibility and stability, which are crucial for optimizing the compound's binding affinity and selectivity.

Recent studies have highlighted the potential of 2-(2-methoxyphenoxy)-N-[(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl]acetamide in various therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Research has shown that this compound can modulate key signaling pathways involved in neuroprotection and neuroregeneration. For instance, it has been reported to inhibit the aggregation of amyloid-beta peptides and reduce oxidative stress in neuronal cells.

In addition to its neuroprotective effects, 2-(2-methoxyphenoxy)-N-[(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl]acetamide has demonstrated anti-inflammatory properties. In vitro studies have shown that it can suppress the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in immune cells. This makes it a potential candidate for treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 2-(2-methoxyphenoxy)-N-[(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl]acetamide has also been extensively studied. It exhibits good oral bioavailability and favorable metabolic stability, which are essential for its development as an oral therapeutic agent. Preclinical studies have shown that it can effectively cross the blood-brain barrier, further supporting its potential use in central nervous system disorders.

To further explore the therapeutic potential of 2-(2-methoxyphenoxy)-N-[(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl]acetamide, several clinical trials are currently underway. These trials aim to evaluate its safety and efficacy in human subjects with various diseases. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses and shows promising clinical outcomes.

In conclusion, 2-(2-methoxyphenoxy)-N-[(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl]acetamide (CAS No. 2034444-42-1) represents a promising candidate for the development of novel therapeutics in multiple disease areas. Its unique molecular structure and favorable pharmacological properties make it an attractive target for further research and development. As more data from ongoing clinical trials become available, it is anticipated that this compound will play a significant role in advancing the treatment options for patients with neurodegenerative diseases and inflammatory conditions.